molecular formula C25H18O3 B3936390 2-(4-biphenylyl)-2-oxoethyl 1-naphthoate

2-(4-biphenylyl)-2-oxoethyl 1-naphthoate

Cat. No. B3936390
M. Wt: 366.4 g/mol
InChI Key: DGBCYDVWWZUSHG-UHFFFAOYSA-N
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Description

2-(4-biphenylyl)-2-oxoethyl 1-naphthoate, also known as BON, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BON is a derivative of 1-naphthoic acid and biphenyl, and its structure contains a carbonyl group and a biphenyl moiety.

Mechanism of Action

The mechanism of action of 2-(4-biphenylyl)-2-oxoethyl 1-naphthoate is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways in cells. Studies have shown that this compound can inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression by modifying the structure of chromatin. By inhibiting HDACs, this compound can alter the expression of genes involved in cell growth and differentiation, leading to changes in cell behavior. This compound has also been shown to modulate the activity of the nuclear factor kappa B (NF-κB) signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects in cells and organisms. In vitro studies have demonstrated that this compound can inhibit the growth and proliferation of cancer cells, including breast cancer, lung cancer, and leukemia cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to modulate the activity of immune cells, including T cells and dendritic cells, leading to changes in immune responses.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-biphenylyl)-2-oxoethyl 1-naphthoate in lab experiments is its versatility. This compound can be easily synthesized and modified to obtain derivatives with different properties. In addition, this compound has been shown to have low toxicity in vitro and in vivo, making it a suitable candidate for further studies in animals and humans. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to use in certain experiments. In addition, the mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.

Future Directions

There are several future directions for the study of 2-(4-biphenylyl)-2-oxoethyl 1-naphthoate. One area of interest is the development of this compound-based materials for organic electronics and optoelectronics. This compound has shown promising results as a building block for the synthesis of organic semiconductors, and further studies could lead to the development of new materials with improved properties. Another area of interest is the investigation of this compound as an anticancer agent. Although this compound has shown promising results in vitro, further studies are needed to determine its efficacy and safety in animal and human models. Finally, the study of this compound as a modulator of the immune system could lead to the development of new therapies for autoimmune diseases and cancer immunotherapy.

Scientific Research Applications

2-(4-biphenylyl)-2-oxoethyl 1-naphthoate has been extensively studied for its potential applications in various fields, including organic electronics, materials science, and medicinal chemistry. In organic electronics, this compound has been used as a building block for the synthesis of organic semiconductors, which have shown promising results in the development of flexible and low-cost electronic devices. In materials science, this compound has been used as a key component in the synthesis of polymer materials with improved thermal stability and mechanical properties. In medicinal chemistry, this compound has been investigated for its potential as an anticancer agent and as a modulator of the immune system.

properties

IUPAC Name

[2-oxo-2-(4-phenylphenyl)ethyl] naphthalene-1-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C25H18O3/c26-24(21-15-13-19(14-16-21)18-7-2-1-3-8-18)17-28-25(27)23-12-6-10-20-9-4-5-11-22(20)23/h1-16H,17H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGBCYDVWWZUSHG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)COC(=O)C3=CC=CC4=CC=CC=C43
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C25H18O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

366.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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